Cas no 198900-51-5 (2-hydroxy-5-(4-hydroxyphenyl)benzaldehyde)

• Product Name: 2-hydroxy-5-(4-hydroxyphenyl)benzaldehyde
• CAS No: 198900-51-5
• Molecular Formula: C₁₃H₁₀O₃
• Molecular Weight: 214.2167
• MDL: MFCD11871013
• CID: 1393123
• PubChem ID: 25208424

2-hydroxy-5-(4-hydroxyphenyl)benzaldehyde Properties

Names and Identifiers

• 2-hydroxy-5-(4-hydroxyphenyl)benzaldehyde
• 2-Formyl-4-(4-hydroxyphenyl)phenol, 95%
• 4,4'-Dihydroxy[1,1'-biphenyl]-3-carbaldehyde
• DTXSID10649085
• 2-FORMYL-4-(4-HYDROXYPHENYL)PHENOL
• SCHEMBL6640732
• 198900-51-5
• DB-182259
• MFCD11871013

• MDL： MFCD11871013
• InChIKey： HDJZYKDWWVXSMF-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H10O3/c14-8-11-7-10(3-6-13(11)16)9-1-4-12(15)5-2-9/h1-8,15-16H
• SMILES： C1=CC(=CC=C1C2=CC(=C(C=C2)O)C=O)O

Computed Properties

• Exact Mass: 214.063
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 214.062994177g/mol
• Heavy Atom Count: 16
• Complexity: 233
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenols